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Economic evaluations strongly support the cost-effectiveness of newer, shorter TB regimens, particularly

those based on the BPaL (Bedaquiline, Pretomanid, Linezolid) combination.

The table below summarizes key findings for BPal.-based regimens compared to the standard of care (SOC)

for Rifampicin-resistant (RR-TB) and Extensively drug-resistant (XDR-TB) tuberculosis.

Key Cost-Effectiveness

Context & Countries

Regimen Comparison Source
g P Findings Studied
BPaL & BPaLM vs. mix of long Cost-saving & improved Model-based analysis
(BPaL + & short SOC health outcomes. BPaL most  from provider
Moxifloxacin) regimens cost-saving; BPaLM perspective in India,
preferred considering cost Georgia, Philippines,
per DALY averted. South Africa [1].
BPaL for XDR- vs. XDR-TB Cost-saving at Global Drug Model-based analysis
B SOC Facility list price. Potential for ~ for South Africa,
budget impact savings (e.g., Georgia, Philippines
~$3M in South Africa over 5 [2].
years).
BPalL-based vs. SOC Saved $14,868 per person Within-trial economic
regimens (provider perspective) & $172  evaluation at sites in
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. . Key Cost-Effectiveness Context & Countries
Regimen Comparison T ) Source
Findings Studied
per person (patient costs) Belarus, South Africa,

over 20 years. Averted 1.28 Uzbekistan [3] [4].
DALYs per person.

The Status of Sutezolid: Efficacy and Safety

Current research on Sutezolid is focused on establishing its clinical efficacy and safety profile as a
potentially better-tolerated alternative to Linezolid, which is a component of the BPaL regimen but is

associated with significant side effects [5].

¢ Recent Evidence: A 2025 phase 2b trial (the SUDOCU study) found that Sutezolid, when combined
with bedaquiline, delamanid, and moxifloxacin, enhanced treatment efficacy for pulmonary
tuberculosis without causing the severe nerve damage often associated with linezolid [6] [7].

e Ongoing Research: The study concluded that Sutezolid is a promising and safer alternative, but
the optimal dosage is still under investigation. Further studies are needed to confirm long-term safety
and effectiveness [6] [7]. The absence of completed cost-effectiveness analyses suggests that this
research phase is likely still underway.

A Framework for Future Sutezolid Cost-Effectiveness
Analysis

When a formal economic evaluation of Sutezolid is conducted, it will likely follow established
methodologies for TB interventions. The diagram below outlines the core workflow for such a cost-

effectiveness analysis.

This methodology aligns with WHO guidelines for costing TB interventions [8] [9] and has been
successfully applied to other regimens like BPaL [1] [4].
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Given the current state of research, I suggest the following to find future cost-effectiveness data on

Sutezolid:

¢ Monitor Clinical Trial Registries: Websites like ClinicalTrials.gov are primary sources for ongoing
studies. An economic analysis may be a planned part of a larger Phase 3 trial.

¢ Track Publications from Research Consortia: Follow work from groups like PanACEA, which is
actively investigating Sutezolid and similar drugs [7].

e Watch for Health Economic Journals: Once clinical efficacy is firmly established, the findings will
likely be translated into economic evaluations published in specialized journals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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